Cas no 2171348-01-7 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidopropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidopropanoic acid
• CAS No: 2171348-01-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5892962
• PubChem ID: 165809004
• Update Time: 2025-11-05

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidopropanoic acid
• 2171348-01-7
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamido]propanoic acid
• EN300-1505709

• Inchi： 1S/C27H34N2O5/c1-5-18(4)25(26(32)29(17(2)3)15-14-24(30)31)28-27(33)34-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23,25H,5,14-16H2,1-4H3,(H,28,33)(H,30,31)/t18?,25-/m0/s1
• InChI Key： MRPDPDVCPZVHSJ-LYIYLXCWSA-N
• SMILES： O(C(N[C@H](C(N(CCC(=O)O)C(C)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidopropanoic acid

Comprehensive Analysis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidopropanoic acid (CAS No. 2171348-01-7)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidopropanoic acid (CAS No. 2171348-01-7) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its intricate structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in drug discovery and biomolecular engineering.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted therapeutics. The Fmoc-protected amino acid moiety in this compound ensures high chemical stability during synthesis, addressing common challenges like racemization and side-chain reactivity. This aligns with trending topics such as AI-driven drug design and high-throughput screening, where precision and reproducibility are paramount.

The CAS No. 2171348-01-7 is often associated with queries like "Fmoc peptide synthesis protocols" or "applications of branched-chain amino acid derivatives." Its unique 2S stereochemistry and N-isopropylamide terminus contribute to its utility in creating peptide-based inhibitors and biomaterials. Notably, its compatibility with green chemistry principles—such as reduced solvent usage in SPPS—resonates with the growing emphasis on sustainable laboratory practices.

From a structural perspective, the compound’s pentanamido backbone and propanoic acid terminus enable versatile crosslinking and conjugation with biomolecules. This has sparked interest in nanomedicine circles, particularly for drug-delivery systems and diagnostic probes. Searches for "peptide-drug conjugates" and "bioorthogonal chemistry" often intersect with discussions about this molecule’s reactivity profile.

Quality control of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidopropanoic acid is critical, as reflected in frequent queries about HPLC purification methods and mass spectrometry characterization. The compound’s chromatographic behavior and fragmentation patterns are well-documented, aiding in analytical method development. These attributes position it as a reference standard in proteomics and metabolomics workflows.

In summary, CAS No. 2171348-01-7 represents a nexus of organic chemistry, biotechnology, and materials science. Its relevance to next-generation therapeutics and biocompatible materials ensures sustained academic and industrial interest. As research into peptide therapeutics expands, this compound will likely remain a cornerstone for innovations in precision medicine and biomolecular design.